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Compound of Interest

Compound Name: 2-Ethylbutanamide

Cat. No.: B1267559 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Investigation into the Potential Applications of 2-Ethylbutanamide in Materials

Science

Introduction

This document outlines the findings of a comprehensive review of the potential applications of

2-Ethylbutanamide (CAS No. 1114-38-1) in the field of materials science. 2-Ethylbutanamide
is a chemical compound with the molecular formula C₆H₁₃NO.[1][2] While it is available as a

research chemical, its specific applications and functionalities within materials science are not

well-documented in publicly available scientific literature. This report summarizes the available

information and outlines potential, though currently theoretical, avenues for research based on

the general properties of aliphatic amides.

Physicochemical Properties of 2-Ethylbutanamide
A summary of the key physicochemical properties of 2-Ethylbutanamide is presented in Table

1. These properties are primarily derived from computational predictions and chemical

databases.
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Property Value Source

CAS Number 1114-38-1 [2][3]

Molecular Formula C₆H₁₃NO [1][2][3]

Molecular Weight 115.17 g/mol [1][3]

IUPAC Name 2-ethylbutanamide [2][3]

SMILES CCC(CC)C(N)=O [1][3]

Topological Polar Surface Area 43.09 Å² [1]

LogP 0.9079 [1]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 1 [1]

Rotatable Bonds 3 [1]

Potential, Undocumented Applications in Materials
Science
While specific, documented applications of 2-Ethylbutanamide in materials science are not

readily available, its chemical structure as a substituted amide suggests potential utility in

several areas. These hypothetical applications are based on the known properties of similar

aliphatic amides and represent avenues for future investigation. For a related compound, N-

ethyl-2-methylpropanamide, a similar lack of documented applications in polymer chemistry

has been noted.[4]

Potential Roles:

Plasticizer: The structure of 2-Ethylbutanamide, with its alkyl chains and polar amide group,

suggests it could potentially act as a plasticizer for certain polymers. Plasticizers are

additives that increase the flexibility and durability of materials. Further research would be

required to determine its compatibility with various polymers and its effect on their

mechanical properties.
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Solvent for Polymer Synthesis: Amides are often good solvents for a variety of polymers due

to their polarity and ability to form hydrogen bonds. 2-Ethylbutanamide could potentially be

investigated as a high-boiling point solvent for specific polymerization reactions.

Monomer Precursor: While less common for simple amides, it is conceivable that 2-
Ethylbutanamide could serve as a precursor for the synthesis of more complex monomers

for specialty polymers, although this would likely involve multi-step chemical modifications.

Additive in Coatings or Adhesives: The amide functional group can promote adhesion to

various substrates. 2-Ethylbutanamide could be explored as an additive to modify the

surface properties, viscosity, or curing characteristics of coating and adhesive formulations.

Experimental Protocols: Synthesis of 2-
Ethylbutanamide
Although specific protocols for the application of 2-Ethylbutanamide in materials science are

not available, a general laboratory-scale synthesis of the compound itself can be described.

The following protocol is based on the well-established method of reacting an acyl chloride with

an amine. A similar procedure is documented for the synthesis of the related compound, N-

ethylbutanamide.[5]

Objective: To synthesize 2-Ethylbutanamide from 2-ethylbutanoyl chloride and ammonia.

Materials:

2-Ethylbutanoyl chloride

Ammonia (aqueous solution or gas)

Anhydrous diethyl ether or dichloromethane (as solvent)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (for drying)
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Round-bottom flask

Addition funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve an

excess of ammonia in the chosen anhydrous solvent.

Cool the flask in an ice bath to maintain a low temperature.

Slowly add a solution of 2-ethylbutanoyl chloride in the same solvent to the cooled ammonia

solution via the addition funnel with continuous stirring. The excess ammonia neutralizes the

hydrochloric acid byproduct.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for an additional hour to ensure the reaction goes to completion.

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

brine to remove unreacted starting materials and byproducts.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the mixture to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield crude 2-
Ethylbutanamide.
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The crude product may be further purified by distillation or recrystallization if necessary.

Visualization of Synthesis Workflow
The general workflow for the synthesis of 2-Ethylbutanamide can be visualized as follows:

Reaction Setup

Reaction Workup ProductAmmonia in Solvent

Reaction at 0°C to RT

2-Ethylbutanoyl Chloride in Solvent

Sequential Washing
Transfer

Drying Solvent Evaporation Crude 2-Ethylbutanamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Ethylbutanamide.

Logical Relationship of Potential Applications
The potential applications of 2-Ethylbutanamide in materials science stem from its

fundamental chemical properties. This relationship can be visualized as follows:

2-Ethylbutanamide

Chemical Properties
(Polarity, H-bonding, Alkyl Chains)

Potential as Plasticizer Potential as Solvent Potential as Monomer Precursor Potential as Additive
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Click to download full resolution via product page

Caption: Logical relationship of 2-Ethylbutanamide's properties to potential applications.

Conclusion
In conclusion, while 2-Ethylbutanamide is a known chemical compound, its specific

applications in materials science are not well-established in the current body of scientific

literature. The information presented here is based on the general chemical principles of

amides and is intended to guide future research into the potential uses of this compound in

materials development. Researchers are encouraged to use the provided synthesis protocol as

a starting point for obtaining the compound for further investigation into the hypothetical

applications outlined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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